Methyl 4-({[1-(3-methylphenyl)-4-oxo-1,4-dihydropyridazin-3-yl]carbonyl}amino)benzoate

• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol
• IUPAC Name: methyl 4-[[1-(3-methylphenyl)-4-oxopyridazine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H17N3O4/c1-13-4-3-5-16(12-13)23-11-10-17(24)18(22-23)19(25)21-15-8-6-14(7-9-15)20(26)27-2/h3-12H,1-2H3,(H,21,25)
• InChI Key: MWSNGJBWWWYBOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C=CC(=O)C(=N2)C(=O)NC3=CC=C(C=C3)C(=O)OC

Description

METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE is a complex organic compound that belongs to the class of esters. Esters are known for their pleasant odors and are often used in perfumes and flavoring agents . This particular compound is characterized by its unique structure, which includes a pyridazine ring, a methylphenyl group, and a benzoate ester.

Preparation Methods

The synthesis of METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE can be achieved through various synthetic routes. One common method involves the reaction of 3-methylphenylhydrazine with methyl 4-aminobenzoate under acidic conditions to form the intermediate hydrazone. This intermediate is then cyclized to form the pyridazine ring, followed by esterification to yield the final product . Industrial production methods may involve the use of microwave irradiation and specific catalysts to enhance yield and reduce reaction time .

Chemical Reactions Analysis

METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the ester group can be replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like ammonia. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE has a wide range of scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals.

Mechanism of Action

The mechanism of action of METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit the activity of specific kinases or interact with cellular receptors to modulate signaling pathways . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE can be compared with other similar compounds, such as:

Methyl 3-methoxy-4-(prop-2-yn-1-ylamino)benzoate: Another ester with similar structural features but different functional groups.

Methyl 6-methyl-1-(4-methylphenyl)-2-oxo-4-phenyl-1,2,3,4-tetrahydro-pyrimidine-5-carboxylate: A compound with a similar pyrimidine ring structure. The uniqueness of METHYL 4-[1-(3-METHYLPHENYL)-4-OXO-1,4-DIHYDROPYRIDAZINE-3-AMIDO]BENZOATE lies in its specific combination of functional groups and its potential biological activities.